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Compound of Interest

Compound Name: N-Butyl-N-(2-phenylethyl)aniline

Cat. No.: B2551271 Get Quote

Disclaimer: Extensive research has revealed a significant lack of specific data and established

applications for N-Butyl-N-(2-phenylethyl)aniline within the field of organic electronics in

publicly available literature. The following application notes and protocols are therefore based

on the known functions of structurally similar aniline-based compounds and serve as a

predictive guide for potential research and development. The quantitative data presented is

hypothetical and for illustrative purposes.

Introduction
N-Butyl-N-(2-phenylethyl)aniline is a tertiary amine featuring both alkyl and aryl substituents.

Its molecular structure suggests potential utility as a charge-transporting material in organic

electronic devices. Based on the performance of analogous aniline derivatives, it is

hypothesized that this compound could function as a hole transport material (HTM) in devices

such as Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs). The bulky

butyl and phenylethyl groups may influence film morphology, solubility, and the electronic

properties of the material, potentially offering advantages in device fabrication and

performance.

Potential Applications and Rationale
The core rationale for exploring N-Butyl-N-(2-phenylethyl)aniline in organic electronics lies in

the well-established role of aniline derivatives as effective hole transport and electron-blocking

materials. The nitrogen atom's lone pair of electrons can facilitate the transport of positive

charge carriers (holes).
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In OLEDs: It could be employed in the hole transport layer (HTL) to facilitate the injection of

holes from the anode and their transport to the emissive layer, while simultaneously blocking

the leakage of electrons from the emissive layer to the anode. This can lead to improved

device efficiency and lifetime.

In Perovskite Solar Cells: As an HTM in an n-i-p (conventional) or p-i-n (inverted)

architecture, it would be responsible for extracting holes from the perovskite absorber layer

and transporting them to the corresponding electrode. The properties of the HTM are critical

for achieving high power conversion efficiencies and long-term stability in PSCs.[1][2]

Hypothetical Performance Data
The following table summarizes hypothetical performance metrics for a perovskite solar cell

employing N-Butyl-N-(2-phenylethyl)aniline as the hole transport material, compared to a

standard HTM like Spiro-OMeTAD. This data is for illustrative purposes only.

Parameter
Device with Spiro-OMeTAD
(Reference)

Device with N-Butyl-N-(2-
phenylethyl)aniline
(Hypothetical)

Power Conversion Efficiency

(PCE)
22.5% 20.8%

Open-Circuit Voltage (Voc) 1.12 V 1.08 V

Short-Circuit Current Density

(Jsc)
24.8 mA/cm² 24.1 mA/cm²

Fill Factor (FF) 0.81 0.79

Hole Mobility (μh) 2 x 10⁻⁴ cm²/Vs 1.5 x 10⁻⁴ cm²/Vs

Highest Occupied Molecular

Orbital (HOMO)
-5.1 eV -5.2 eV

Experimental Protocols
The following are generalized protocols for the fabrication and characterization of a perovskite

solar cell using a hypothetical aniline-based HTM.
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Synthesis of N-Butyl-N-(2-phenylethyl)aniline
A potential synthetic route could involve the N-alkylation of N-(2-phenylethyl)aniline with 1-

bromobutane.

Materials:

N-(2-phenylethyl)aniline

1-bromobutane

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve N-(2-phenylethyl)aniline (1 equivalent) in DMF in a round-bottom flask.

Add potassium carbonate (2 equivalents) to the solution.

Add 1-bromobutane (1.2 equivalents) dropwise to the mixture.

Heat the reaction mixture at 80°C for 24 hours under a nitrogen atmosphere.

After cooling to room temperature, pour the reaction mixture into water and extract with ethyl

acetate.

Wash the organic layer with brine, dry over anhydrous MgSO₄, and filter.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Fabrication of a Perovskite Solar Cell (n-i-p architecture)
Substrate Preparation:

Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned by

ultrasonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each.

The substrates are then dried with a stream of nitrogen and treated with UV-ozone for 20

minutes.

Device Fabrication:

Electron Transport Layer (ETL): A solution of SnO₂ nanoparticle ink is spin-coated onto the

cleaned ITO substrate and annealed.

Perovskite Layer: A precursor solution of the perovskite (e.g., a mixture of formamidinium

iodide, lead iodide, methylammonium bromide, and lead bromide in a mixed solvent of DMF

and DMSO) is spin-coated on the ETL in a nitrogen-filled glovebox. An anti-solvent (e.g.,

chlorobenzene) is dripped onto the spinning substrate to induce crystallization. The film is

then annealed.

Hole Transport Layer (HTL): A solution of N-Butyl-N-(2-phenylethyl)aniline (e.g., 20 mg/mL

in chlorobenzene) with additives such as bis(trifluoromethane)sulfonimide lithium salt (Li-

TFSI) and 4-tert-butylpyridine (tBP) is spin-coated on top of the perovskite layer.

Metal Electrode: Finally, a metal electrode (e.g., 100 nm of gold or silver) is deposited by

thermal evaporation through a shadow mask.

Characterization
Current Density-Voltage (J-V) Measurement: The photovoltaic performance of the device is

measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²).

External Quantum Efficiency (EQE): The EQE spectrum is measured to determine the

device's photon-to-electron conversion efficiency at different wavelengths.

Morphological and Structural Analysis: The morphology and crystallinity of the films can be

characterized using techniques like Atomic Force Microscopy (AFM) and X-ray Diffraction
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(XRD).

Visualizations
Logical Relationship in Device Function
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Caption: Charge generation and transport in a perovskite solar cell.

Experimental Workflow for Device Fabrication and
Testing
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Caption: Workflow for perovskite solar cell fabrication and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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